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Compound of Interest

Acetaldehyde, 2,4-
Compound Name:

dinitrophenylhydrazone

Cat. No.: B131636

A Technical Guide to Acetaldehyde 2,4-
Dinitrophenylhydrazone

This guide provides essential information regarding the molecular properties of acetaldehyde
2,4-dinitrophenylhydrazone, a compound frequently utilized in analytical chemistry for the
detection and quantification of acetaldehyde.

Core Molecular Data

Acetaldehyde 2,4-dinitrophenylhydrazone is a derivative formed through the condensation
reaction of acetaldehyde with 2,4-dinitrophenylhydrazine (DNPH).[1] This reaction is a
cornerstone of carbonyl compound analysis. The key molecular identifiers for this compound
are summarized below.

Property Value

Molecular Formula CsHsN4Oa4

Molecular Weight 224.17 g/mol [1][2]
Alternate Formula CHsCH=NNHCe&H3(NO2)2
CAS Registry Number 1019-57-4[1][2][3]
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Logical Relationship: Synthesis Pathway

The formation of acetaldehyde 2,4-dinitrophenylhydrazone is a classic chemical reaction used
to identify aldehydes and ketones. The carbonyl group of acetaldehyde reacts with 2,4-
dinitrophenylhydrazine in an acidic medium to form a stable hydrazone, which typically
precipitates as a yellow solid.[1]
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Formation of Acetaldehyde 2,4-Dinitrophenylhydrazone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Acetaldehyde, 2,4-dinitrophenylhydrazone molecular
weight and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b131636#acetaldehyde-2-4-dinitrophenylhydrazone-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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